Cas no 70873-83-5 ((2S)-1-(2R)-2-amino-3-sulfanylpropanoylpyrrolidine-2-carboxylic acid)

• Product Name: (2S)-1-(2R)-2-amino-3-sulfanylpropanoylpyrrolidine-2-carboxylic acid
• CAS No: 70873-83-5
• MF: C₈H₁₄N₂O₃S
• MW: 218.273360729218
• CID: 1746874
• PubChem ID: 3037777
• Update Time: 2025-04-21

(2S)-1-(2R)-2-amino-3-sulfanylpropanoylpyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• L-Proline, L-cysteinyl-
• (2S)-1-(2R)-2-amino-3-sulfanylpropanoylpyrrolidine-2-carboxylic acid
• Cys-pro
• SCHEMBL3919811
• Q27140546
• (2S)-1-[(2R)-2-amino-3-sulfanylpropanoyl]pyrrolidine-2-carboxylic acid
• cysteylproline
• EN300-20076067
• Cysteinylproline
• C-P
• 70873-83-5
• L-Cys-L-Pro
• CHEBI:73461
• Cysteinyl-Proline
• L-cysteinyl-L-proline

• Inchi： 1S/C8H14N2O3S/c9-5(4-14)7(11)10-3-1-2-6(10)8(12)13/h5-6,14H,1-4,9H2,(H,12,13)/t5-,6-/m0/s1
• InChI Key： ZSRSLWKGWFFVCM-WDSKDSINSA-N
• SMILES： SC[C@@H](C(N1CCC[C@H]1C(=O)O)=O)N

Computed Properties

• Exact Mass: 218.07262
• Monoisotopic Mass: 218.07251349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.8
• Topological Polar Surface Area: 84.6Ų

Experimental Properties

• PSA: 83.63

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides